Cas no 2006788-00-5 (1,2,5-Thiadiazole, 3-[2-(bromomethyl)-3-methylbutyl]-)

• Product Name: 1,2,5-Thiadiazole, 3-[2-(bromomethyl)-3-methylbutyl]-
• CAS No: 2006788-00-5
• MF: C₈H₁₃BrN₂S
• MW: 249.171219587326
• CID: 5284545
• Update Time: 2025-05-25

1,2,5-Thiadiazole, 3-[2-(bromomethyl)-3-methylbutyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Thiadiazole, 3-[2-(bromomethyl)-3-methylbutyl]-

• Inchi： 1S/C8H13BrN2S/c1-6(2)7(4-9)3-8-5-10-12-11-8/h5-7H,3-4H2,1-2H3
• InChI Key： XJGGEDKYHGTCMI-UHFFFAOYSA-N
• SMILES： S1N=CC(CC(CBr)C(C)C)=N1

Additional information on 1,2,5-Thiadiazole, 3-[2-(bromomethyl)-3-methylbutyl]-

Compound CAS No 2006788-00-5: 1,2,5-Thiadiazole, 3-[2-(bromomethyl)-3-methylbutyl]-

The compound with CAS number 2006788-00-5, known as 1,2,5-thiadiazole, 3-[2-(bromomethyl)-3-methylbutyl], is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiadiazoles, which are five-membered rings containing sulfur and nitrogen atoms. The structure of this compound includes a bromomethyl group attached to a branched alkyl chain, which contributes to its unique chemical properties.

Thiadiazoles are well-known for their versatility in organic synthesis and have been extensively studied for their applications in drug design, agrochemicals, and materials science. The presence of the bromomethyl group in this compound introduces additional reactivity and functional diversity. Recent studies have highlighted the importance of such functional groups in enhancing the bioavailability and pharmacokinetic properties of drug candidates.

The synthesis of 1,2,5-thiadiazole derivatives has been a focal point of research due to their potential as intermediates in the preparation of more complex molecules. The specific substitution pattern in this compound allows for further functionalization through various nucleophilic or electrophilic reactions. For instance, the bromomethyl group can act as an electrophilic site for nucleophilic substitution reactions, enabling the incorporation of diverse substituents that can modulate the compound's properties.

In terms of applications, this compound has shown promise in the development of antimicrobial agents. Recent research has demonstrated that certain thiadiazole derivatives exhibit potent activity against a range of bacterial and fungal pathogens. The unique combination of sulfur and nitrogen atoms in the ring structure contributes to its ability to interact with cellular targets, making it a valuable candidate for further exploration in medicinal chemistry.

Beyond its biological applications, this compound also finds relevance in the field of materials science. The ability to modify its structure through chemical synthesis opens avenues for its use as a precursor in the development of advanced materials such as polymers or coordination compounds. For example, the bromomethyl group can serve as a site for cross-linking or polymerization reactions, potentially leading to novel materials with tailored properties.

The study of such compounds is further enriched by advancements in computational chemistry and molecular modeling. Researchers have employed techniques such as density functional theory (DFT) and molecular docking to predict the binding affinities and pharmacodynamic properties of thiadiazole derivatives. These computational tools have significantly accelerated the discovery process by providing insights into the structural features that contribute to biological activity.

In conclusion, the compound with CAS number 2006788-00-5, or 1,2,5-thiadiazole, 3-[2-(bromomethyl)-3-methylbutyl], represents a valuable building block in organic synthesis with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development in areas ranging from drug discovery to materials science.